Cas no 1222966-45-1 (1-Pyrrolidinecarboxylic acid, 2-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester, (2S)-)

• Product Name: 1-Pyrrolidinecarboxylic acid, 2-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester, (2S)-
• CAS No: 1222966-45-1
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 6594298
• Update Time: 2025-05-20

1-Pyrrolidinecarboxylic acid, 2-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester, (2S)- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 2-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester, (2S)-

• Inchi： 1S/C11H18N2O2S/c1-11(2,3)15-10(14)13-6-4-5-9(13)7-12-8-16/h9H,4-7H2,1-3H3/t9-/m0/s1
• InChI Key： HZYYYFOOKOPESE-VIFPVBQESA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@H]1CN=C=S

Experimental Properties

• Density: 1.14±0.1 g/cm3(Predicted)
• Boiling Point: 350.9±15.0 °C(Predicted)
• pka: -2.29±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on 1-Pyrrolidinecarboxylic acid, 2-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester, (2S)-

Latest Research Briefing on 1-Pyrrolidinecarboxylic acid, 2-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester, (2S)- (CAS: 1222966-45-1)

The compound 1-Pyrrolidinecarboxylic acid, 2-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester, (2S)- (CAS: 1222966-45-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a versatile building block in the synthesis of peptidomimetics and small molecule inhibitors. Its unique structural features, including the isothiocyanate functional group, make it a valuable intermediate for the development of covalent inhibitors targeting various enzymes and proteins. Researchers have successfully utilized this compound in the design of inhibitors for proteases and kinases, which are critical targets in cancer and inflammatory diseases.

One of the most notable advancements involves the application of 1-Pyrrolidinecarboxylic acid, 2-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester, (2S)- in the development of covalent inhibitors for the SARS-CoV-2 main protease. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against the viral protease, suggesting its potential as a lead compound for antiviral drug development. The study also provided insights into the binding mechanism and selectivity of these inhibitors.

In addition to its antiviral properties, this compound has shown promise in the field of targeted protein degradation. Recent research has explored its use in the design of proteolysis-targeting chimeras (PROTACs), which are bifunctional molecules that recruit E3 ubiquitin ligases to degrade specific proteins. The isothiocyanate group in the compound facilitates the covalent modification of target proteins, enhancing the efficiency of protein degradation. This approach has been applied to the degradation of oncogenic proteins, offering a novel strategy for cancer therapy.

From a synthetic chemistry perspective, advancements have been made in the efficient and scalable production of 1-Pyrrolidinecarboxylic acid, 2-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester, (2S)-. A recent publication in Organic Process Research & Development described an optimized synthetic route that improves yield and reduces the use of hazardous reagents. This development is expected to facilitate the broader application of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 1-Pyrrolidinecarboxylic acid, 2-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester, (2S)-. Issues such as off-target effects, pharmacokinetic properties, and toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's versatility and potential make it a valuable tool in the ongoing quest for novel therapeutics.

In conclusion, 1-Pyrrolidinecarboxylic acid, 2-(isothiocyanatomethyl)-, 1,1-dimethylethyl ester, (2S)- (CAS: 1222966-45-1) represents a promising scaffold for drug discovery, with applications ranging from antiviral agents to targeted protein degraders. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative treatments in various disease areas.